Cas no 2344679-61-2 (5-Chloro-2-methoxypyridin-4-amine;hydrochloride)

• Product Name: 5-Chloro-2-methoxypyridin-4-amine;hydrochloride
• CAS No: 2344679-61-2
• MF: C₆H₈Cl₂N₂O
• MW: 195.04651927948
• CID: 6603455
• PubChem ID: 138991819
• Update Time: 2025-08-05

5-Chloro-2-methoxypyridin-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxypyridin-4-amine hydrochloride
• EN300-7425706
• 2344679-61-2
• SCHEMBL21711336
• 5-chloro-2-methoxypyridin-4-amine;hydrochloride
• Z3690357349
• 5-Chloro-2-methoxypyridin-4-amine;hydrochloride

• Inchi： 1S/C6H7ClN2O.ClH/c1-10-6-2-5(8)4(7)3-9-6;/h2-3H,1H3,(H2,8,9);1H
• InChI Key： DPCCIAZCQXOQIC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1N)OC.Cl

Computed Properties

• Exact Mass: 194.0013683g/mol
• Monoisotopic Mass: 194.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-Chloro-2-methoxypyridin-4-amine;hydrochloride

Comprehensive Overview of 5-Chloro-2-methoxypyridin-4-amine Hydrochloride (CAS No. 2344679-61-2)

5-Chloro-2-methoxypyridin-4-amine hydrochloride (CAS No. 2344679-61-2) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the pyridine derivative family, characterized by its unique chloro and methoxy functional groups, which enhance its reactivity and applicability in drug development. Researchers and industry professionals frequently search for 5-Chloro-2-methoxypyridin-4-amine hydrochloride suppliers, synthesis methods, and applications in medicinal chemistry, reflecting its growing importance in modern science.

The compound’s molecular structure, featuring a pyridine core substituted with a chlorine atom at the 5-position and a methoxy group at the 2-position, makes it a versatile intermediate. Its hydrochloride salt form improves stability and solubility, which is critical for laboratory and industrial processes. Recent trends show increased interest in heterocyclic compounds like this one, particularly for their role in developing kinase inhibitors and antiviral agents, aligning with global demands for innovative therapeutics.

In the context of green chemistry and sustainable practices, 5-Chloro-2-methoxypyridin-4-amine hydrochloride has garnered attention due to its potential for low-waste synthesis and high-yield reactions. Environmental concerns and regulatory pressures have driven searches for eco-friendly synthetic routes and scalable production methods, making this compound a subject of ongoing optimization studies. Additionally, its compatibility with catalytic processes and microwave-assisted synthesis highlights its adaptability to cutting-edge technologies.

From a commercial perspective, the demand for high-purity 5-Chloro-2-methoxypyridin-4-amine hydrochloride is rising, particularly among contract research organizations (CROs) and pharmaceutical manufacturers. Quality parameters such as HPLC purity, residual solvent levels, and crystalline form are frequently discussed in procurement inquiries. The compound’s role in API (Active Pharmaceutical Ingredient) development further underscores its significance, with users often seeking technical data sheets and safety profiles.

Emerging applications of 5-Chloro-2-methoxypyridin-4-amine hydrochloride in agrochemicals and material science have also been explored. Its structural motifs are valuable in designing crop protection agents and functional polymers, addressing broader market needs. Discussions around intellectual property and patent landscapes related to this compound are gaining traction, reflecting its competitive commercial value.

In summary, 5-Chloro-2-methoxypyridin-4-amine hydrochloride (CAS No. 2344679-61-2) is a multifaceted compound with expanding relevance across life sciences and industrial chemistry. Its synthesis, applications, and market dynamics continue to evolve, driven by scientific innovation and industry demands. For researchers and suppliers, staying updated on regulatory guidelines and technological advancements is essential to leveraging its full potential.